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Compound of Interest

Compound Name: Rhodamine WT

Cat. No.: B1214824

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data
sheet (MSDS) information for Rhodamine WT. The content herein is curated to assist
researchers, scientists, and drug development professionals in the safe handling, application,
and disposal of this fluorescent tracer dye. This guide delves into the core safety and toxicity
data, presents detailed experimental methodologies for key toxicological assessments, and
visualizes critical safety workflows.

Chemical and Physical Properties

Rhodamine WT is a xanthene dye recognized for its high fluorescence and is commonly
utilized as a tracer in water systems.[1] It is essential to understand its physical and chemical
characteristics to ensure proper handling and storage.
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Property Value Reference
Physical State Liquid [2]
Appearance Dark red [2]
Odor No information available [2]
pH ~7 [3]
Specific Gravity 1.16 [2]
Solubility Miscible with water [2]
Flash Point Not flammable [3]
Stability Stable under normal conditions  [2]

Toxicological Data

The toxicological profile of Rhodamine WT is a critical aspect of its safety assessment. The
following tables summarize the available data on its acute and aquatic toxicity, as well as its
genotoxic potential.

: Toxici

Endpoint Species Value Reference
LD50 (Oral) Rat 500 mg/kg [3]
Acute Injection Mouse Low to moderate [2]

Aquatic Toxicity

No statistically significant effects were observed in several aquatic species at high
concentrations, indicating a lower toxicity profile compared to other rhodamine variants.[2][3][4]
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Test . Concentrati Exposure
. Endpoint . Result Reference
Organism on Duration
: . No
Raphidocelis o
) statistically
subcapitata EC10 >91 mg/L 72 hours o [2][4]
(Algae) significant
ae
J effects
No
Daphnia o
statistically
magna LC10 >100 mg/L 48 hours o [21[4]
significant
(Crustacean)
effects
No
Danio rerio o
] statistically
(Zebrafish LC10 >200 mg/L 96 hours o [2][4]
significant
Embryo)
effects
1 pg/Lto 10 Normal larval
Oyster Eggs - 48 hours [5]
mg/L development
No
Oyster 1 pg/Lto 10 abnormalities
- 48 hours ) [5]
Larvae mg/L in
development
) No mortalities
Silver Salmon 10 mg/L to up to 20.7 )
- or respiratory  [5]
(Smolt) 375 mg/L hours
problems
No mortalities
Donaldson 10 mg/L to up to 20.7 )
- or respiratory  [5]
Trout (Smolt) 375 mg/L hours
problems
Genotoxicity

Rhodamine WT has shown some evidence of genotoxicity in in-vitro studies, though this was
not replicated in in-vivo animal studies.[2]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/rhodamine-WT
https://pubmed.ncbi.nlm.nih.gov/33857893/
https://pubchem.ncbi.nlm.nih.gov/compound/rhodamine-WT
https://pubmed.ncbi.nlm.nih.gov/33857893/
https://pubchem.ncbi.nlm.nih.gov/compound/rhodamine-WT
https://pubmed.ncbi.nlm.nih.gov/33857893/
https://pubs.usgs.gov/publication/70156682
https://pubs.usgs.gov/publication/70156682
https://pubs.usgs.gov/publication/70156682
https://pubs.usgs.gov/publication/70156682
https://www.benchchem.com/product/b1214824?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/rhodamine-WT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Assay Type Test System Result Reference
Ames Test (Bacterial Salmonella - )

) o Positive for mutations [2]
Reverse Mutation) typhimurium

Chromosomal Effects
& DNA Damage

Cultured Mammalian
Cells

Weak inducer

[2]

Chromosomal

Damage & Sperm

Mice (in vivo)

No damage or

abnormalities

[2]

Abnormalities observed

Experimental Protocols

For clarity and reproducibility, this section details the methodologies used in the key aquatic
toxicity studies cited above.

Aquatic Toxicity Testing (Skjolding et al., 2021)

The aquatic toxicity of Rhodamine WT was assessed using a battery of standardized short-
term tests.[2][4]

 Algal Growth Inhibition Test: The green algae Raphidocelis subcapitata was exposed to
various concentrations of Rhodamine WT for 72 hours. The inhibition of growth was
measured to determine the EC10 value.[2][4]

o Crustacean Immobilization Test: The freshwater crustacean Daphnia magna was exposed to
a range of Rhodamine WT concentrations for 48 hours. The concentration at which 10% of
the population was immobilized (LC10) was determined.[2][4]

» Fish Embryo Acute Toxicity (FET) Test: Zebrafish (Danio rerio) embryos were exposed to
different concentrations of the dye for 96 hours. The lethal concentration for 10% of the
embryos (LC10) was calculated based on observed mortality.[2][4]

Hazard Identification and Response

Understanding the potential hazards and the appropriate response is paramount for the safe
use of Rhodamine WT.
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Hazard Classification

o Skin Irritation: Causes skin irritation.[4][5]
o Eye Irritation: Causes serious eye irritation.[4][5]

e Respiratory Irritation: May cause respiratory irritation.[4][5]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[2][5]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[5]

 Inhalation: Remove to fresh air. If symptoms occur, seek medical attention.[5]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Get medical attention if symptoms occur.[2][5]
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Caption: Hazard Identification and First Aid Response Workflow for Rhodamine WT.

Handling, Storage, and Disposal

Proper handling and storage procedures are essential to minimize exposure risks.

» Handling: Avoid contact with skin, eyes, and clothing. Ensure adequate ventilation. Do not
eat, drink, or smoke when using this product.[5]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep away
from incompatible materials such as strong oxidizing agents.[2][5]

» Disposal: Disposal should be in accordance with applicable regional, national, and local laws
and regulations. Contact a licensed professional waste disposal service.[3]
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Experimental Workflow and Signaling Pathways

While Rhodamine WT is not known to interact with specific biological signaling pathways in the
manner of a targeted drug, its potential for genotoxicity and cellular stress has been noted. The
following diagram illustrates a typical experimental workflow for assessing the aquatic toxicity of

a substance like Rhodamine WT.

Preparation

Prepare Rhodamine WT Culture Test Organisms
Stock Solution (Algae, Daphnia, Zebrafish Embryos)

Exposure

Create Serial Dilutions

Expose Daphnia
(48h)

Expose Zebrafish Embryos Expose Algae
(96h) (72h)

Data Analysis

Count Immobilized

Assess Embryo Measure Algal
Daphnia

Lethality Growth Inhibition

Calculate EC10/LC10
Values

Click to download full resolution via product page

Caption: A generalized experimental workflow for aquatic toxicity assessment of Rhodamine
WT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Rhodamine WT: A Comprehensive Technical Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214824#rhodamine-wt-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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